Cas no 61924-59-2 (2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester)

61924-59-2 structure
Product name:2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester
CAS No:61924-59-2
MF:C13H13NO4
MW:247.246623754501
CID:1630980
2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester
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- Inchi: 1S/C13H13NO4/c1-2-18-13(15)12(14(16)17)10-6-9-11-7-4-3-5-8-11/h3-10H,2H2,1H3
- InChI Key: FDLMRYDMYVJTLX-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C([N+]([O-])=O)=CC=CC1=CC=CC=C1
Computed Properties
- Exact Mass: 247.08449
Experimental Properties
- Density: 1.199±0.06 g/cm3(Predicted)
- Melting Point: 77-79 °C
- Boiling Point: 405.0±45.0 °C(Predicted)
- PSA: 69.44
2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester Related Literature
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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